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Compound of Interest

Compound Name: Ricinine-d3

Cat. No.: B585622 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

comprehensive technical guide on Ricinine-d3, a deuterated analog of the toxic alkaloid

ricinine. This guide covers its chemical properties, applications in toxicology and clinical

settings, and an overview of the biological effects of its non-deuterated counterpart, ricinine.

Core Data Summary
The key quantitative data for Ricinine-d3 and its parent compound, ricinine, are summarized

below for easy reference and comparison.

Property Ricinine-d3 Ricinine

CAS Number 1313734-77-8[1][2][3] 524-40-3[4][5]

Molecular Formula C8H5D3N2O2[1] C8H8N2O2[4][5][6]

Molecular Weight 167.18 g/mol [1][2][3][7] 164.16 g/mol [4][5][6]

Appearance White to Off-White Solid[1]
Prisms, needles from

alcohol[5]

Storage Conditions
2-8°C Refrigerator[1] or

-20°C[6]

Not specified, but generally

stable.
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Ricinine-d3 serves as a crucial internal standard for the quantitative analysis of ricinine in

biological samples.[6] Ricinine is a recognized biomarker for exposure to ricin, a highly toxic

lectin also present in the castor bean plant (Ricinus communis).[8][9] Due to the difficulty in

directly measuring the large protein ricin in clinical samples, the detection of the smaller, co-

occurring alkaloid ricinine is a reliable surrogate for confirming ricin exposure.[8][10]

Experimental Workflow: Ricinine Quantification using
LC-MS/MS
The general workflow for using Ricinine-d3 to quantify ricinine in a biological matrix such as

urine or blood involves sample preparation, followed by instrumental analysis.

Sample Preparation Instrumental Analysis
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Workflow for ricinine quantification.

Methodological Details
Sample Collection: Biological samples (e.g., urine, blood) are collected from the subject with

suspected exposure.[10][11]

Internal Standard Spiking: A known concentration of Ricinine-d3 is added to the sample.

This is critical for accurate quantification as it accounts for sample loss during preparation

and variations in instrument response.

Extraction: Ricinine and Ricinine-d3 are extracted from the biological matrix. This is often

achieved through solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove

interfering substances.[10]

Analysis by LC-MS/MS: The extracted sample is analyzed using liquid chromatography-

tandem mass spectrometry (LC-MS/MS). The chromatography separates ricinine and
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Ricinine-d3 from other components, and the mass spectrometer detects and quantifies

them based on their specific mass-to-charge ratios.[10]

Quantification: The concentration of ricinine in the original sample is determined by

comparing the peak area ratio of ricinine to that of the known amount of the Ricinine-d3
internal standard.

Synthesis Overview
Ricinine-d3 is primarily produced through chemical synthesis.[6] The process generally

involves introducing a deuterium-labeled methyl group onto a precursor molecule. While

specific protocols for Ricinine-d3 are proprietary, the synthesis of ricinine has been described

in the literature, often involving the formation of the pyridinone ring from acyclic precursors.[12]

[13][14] For example, one described synthesis of ricinine and its analogs involves the reaction

of ethyl α-ethoxyethylidenecyanoacetate with various amines.[12][13]

Starting Materials

Key Intermediate
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Ethyl Cyanoacetate
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General synthesis pathway for Ricinine-d3.
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Biological Activity of Ricinine
While Ricinine-d3 is used as an analytical standard, the biological activity of its non-deuterated

form, ricinine, is of significant interest to researchers. Ricinine is considerably less toxic than

ricin.[15]

Central Nervous System Effects: In animal models, ricinine acts as a central nervous system

stimulant.[1][16] At high doses, it can induce seizures, making it a tool for studying epilepsy.

[16][17] Conversely, at lower doses, it has shown potential memory-improving effects.[16][17]

Insecticidal and Nematicidal Properties: Ricinine exhibits insecticidal properties and has

been studied for its activity against various pests.[12][16] It also shows nematocidal activity

against species like Meloidogyne incognita.[16][18]

Hepatoprotective and Other Activities: Some studies have indicated that ricinine may have

hepatoprotective activity.[16][17] It has also been reported to have analgesic and anti-

leukemic properties.[12][13]

Safety Information
Ricinine-d3 should be handled in a laboratory setting following standard safety protocols for

chemical reagents. While it does not have the extreme toxicity of ricin, the parent compound

ricinine can cause adverse effects if ingested, including nausea, vomiting, and damage to the

liver and kidneys.[5][18] Appropriate personal protective equipment should be worn when

handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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